![molecular formula C21H18ClN3O5S B2373877 2-chloro-N-((1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)sulfonyl)-N-(furan-2-ylmethyl)benzamide CAS No. 881043-44-3](/img/structure/B2373877.png)
2-chloro-N-((1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)sulfonyl)-N-(furan-2-ylmethyl)benzamide
Description
2-chloro-N-((1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)sulfonyl)-N-(furan-2-ylmethyl)benzamide is a useful research compound. Its molecular formula is C21H18ClN3O5S and its molecular weight is 459.9. The purity is usually 95%.
BenchChem offers high-quality 2-chloro-N-((1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)sulfonyl)-N-(furan-2-ylmethyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-chloro-N-((1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)sulfonyl)-N-(furan-2-ylmethyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Electrophysiological Activity
Research by Morgan et al. (1990) investigated the synthesis and cardiac electrophysiological activity of N-substituted imidazolylbenzamides or benzene-sulfonamides, demonstrating their potency in vitro comparable to that of known selective class III agents undergoing clinical trials. This highlights the potential of similar compounds in cardiac electrophysiological applications (Morgan et al., 1990).
Synthesis Techniques
A study by Cui et al. (2018) developed an efficient three-component reaction for the preparation of sulfonylated furan or imidazo[1,2-a]pyridine derivatives. This domino process shows excellent functional group tolerance and efficiency, indicating a new strategy for synthesizing related compounds (Cui et al., 2018).
Anticancer Properties
Research into pro-apoptotic indapamide derivatives by Yılmaz et al. (2015) synthesized derivatives from indapamide and evaluated their anticancer activity. Among the synthesized compounds, one demonstrated significant proapoptotic activity against melanoma cell lines, suggesting potential anticancer applications for structurally related compounds (Yılmaz et al., 2015).
Antileishmanial Activity
Abdala et al. (2000) synthesized derivatives from 2-amino-4,6-dimethylpyridine, integrating the amino function into a 2-imidazolidinone, and evaluated their antileishmanial activity. The study found potent inhibition against Leishmania mexicana, indicating the therapeutic potential of similar compounds in treating leishmaniasis (Abdala et al., 2000).
properties
IUPAC Name |
2-chloro-N-(1,3-dimethyl-2-oxobenzimidazol-5-yl)sulfonyl-N-(furan-2-ylmethyl)benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18ClN3O5S/c1-23-18-10-9-15(12-19(18)24(2)21(23)27)31(28,29)25(13-14-6-5-11-30-14)20(26)16-7-3-4-8-17(16)22/h3-12H,13H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VCRKEXFBRBKRKM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2)S(=O)(=O)N(CC3=CC=CO3)C(=O)C4=CC=CC=C4Cl)N(C1=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18ClN3O5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
459.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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